2-(4-Chlorophenoxy)-1-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]ethanone

• IUPAC Name: 2-(4-chlorophenoxy)-1-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C19H18ClN3O2/c1-13-21-17-4-2-3-5-18(17)23(13)15-10-22(11-15)19(24)12-25-16-8-6-14(20)7-9-16/h2-9,15H,10-12H2,1H3
• InChI Key: RKSBXLZTWRFAIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3CN(C3)C(=O)COC4=CC=C(C=C4)Cl
• Molecular Formula: C19H18ClN3O2
• Molecular Weight: 355.8 g/mol

Description

2-(4-Chlorophenoxy)-1-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]ethanone is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been studied for its mechanism of action and physiological effects. In

Mechanism of Action

The mechanism of action of 2-(4-Chlorophenoxy)-1-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]ethanone is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins that are involved in inflammation, angiogenesis, and tumor growth. It has also been shown to modulate the immune system by regulating the production of cytokines and other immune cells.
Biochemical and Physiological Effects:
2-(4-Chlorophenoxy)-1-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]ethanone has been shown to have various biochemical and physiological effects. It has been shown to decrease the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. It has also been shown to inhibit the growth of tumors and angiogenesis. Additionally, it has been shown to modulate the immune system by regulating the production of cytokines and other immune cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-Chlorophenoxy)-1-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]ethanone in lab experiments include its potential therapeutic applications, its ability to inhibit the activity of certain enzymes and proteins, and its ability to modulate the immune system. However, the limitations of using this compound in lab experiments include its potential toxicity and side effects, its limited solubility in water, and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 2-(4-Chlorophenoxy)-1-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]ethanone. These include further optimization of the synthesis method to yield higher purity and higher yield of the compound, further study of its mechanism of action and physiological effects, and further study of its potential therapeutic applications. Additionally, future research could focus on the development of novel derivatives of this compound with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 2-(4-Chlorophenoxy)-1-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]ethanone has been achieved using various methods. One of the most common methods involves the condensation of 2-(4-Chlorophenoxy)acetic acid with 3-(2-methylbenzimidazol-1-yl)azetidine-1-carboxylic acid, followed by cyclization and reduction. Another method involves the reaction of 2-(4-Chlorophenoxy)acetic acid with 3-(2-methylbenzimidazol-1-yl)azetidine-1-carbonyl chloride, followed by reduction. These methods have been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

2-(4-Chlorophenoxy)-1-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]ethanone has been studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been studied for its potential use as an anti-angiogenic agent and as a modulator of the immune system. Additionally, it has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.